Cas no 61725-08-4 (Direct Yellow 96)

Direct Yellow  96 structure
Direct Yellow 96 structure
Product Name:Direct Yellow 96
CAS No:61725-08-4
MF:C39H34N10O13S4.4[C4H12N+]
MW:1275.58558
MDL:MFCD00280136
CID:90118
Update Time:2024-11-03

Direct Yellow 96 Chemical and Physical Properties

Names and Identifiers

    • Direct Yellow 96
    • DIRECT YELLOW 96, TECHNICAL GRADE
    • C.I. Direct Yellow 96
    • Diphenyl Brilliant Flavine 7GFF
    • Solophenyl Flavine 7GFE
    • Solophenyl Flavine 7GFE 500
    • Direct Yellow 96
    • C.I.Direct Yellow 96
    • Pergasol Yellow 8GA
    • Pyrazol Brilliant Flavine 7GF
    • Flavin 7GFE
    • Direct Yellow 96 ISO 9001:2015 REACH
    • Direct Fluorescence 7GFF, Direct Yellow 96
    • MDL: MFCD00280136
    • Inchi: InChI=1S/C39H34N10O13S4.4C4H12N/c1-21-15-23(9-11-31(21)48-46-25-17-29-27(35(19-25)65(57,58)59)5-3-7-33(29)63(51,52)53)41-38-43-37(40-13-14-50)44-39(45-38)42-24-10-12-32(22(2)16-24)49-47-26-18-30-28(36(20-26)66(60,61)62)6-4-8-34(30)64(54,55)56;4*1-5(2,3)4/h3-12,15-20,50H,13-14H2,1-2H3,(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H3,40,41,42,43,44,45);4*1-4H3/q;4*+1/b48-46+,49-47+;;;;
    • InChI Key: LHFXJHQDOAGCIB-XOKTVSOFSA-N
    • SMILES: OCCNC1=NC(NC2=CC=C(/N=N/C3=CC(S(=O)(O)=O)=C4C=CC=C(S(=O)(O)=O)C4=C3)C(C)=C2)=NC(NC2=CC=C(/N=N/C3C=C(S(=O)(O)=O)C4=CC=CC(S(=O)(O)=O)=C4C=3)C(C)=C2)=N1.[N+](C)(C)(C)C.[N+](C)(C)(C)C.[N+](C)(C)(C)C.[N+](C)(C)(C)C

Computed Properties

  • Exact Mass: 1274.50756
  • Monoisotopic Mass: 281.955202
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Melting Point: >300°C
  • PSA: 361.91

Direct Yellow 96 Security Information

Direct Yellow 96 Pricemore >>

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